N-[3-(4-fluorophenyl)propyl]-4-methoxybenzenesulfonamide

• IUPAC Name: N-[3-(4-fluorophenyl)propyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C16H18FNO3S/c1-21-15-8-10-16(11-9-15)22(19,20)18-12-2-3-13-4-6-14(17)7-5-13/h4-11,18H,2-3,12H2,1H3
• InChI Key: LKNAQSHDMFIKQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCCCC2=CC=C(C=C2)F
• Molecular Formula: C16H18FNO3S
• Molecular Weight: 323.4 g/mol

Description

N-[3-(4-fluorophenyl)propyl]-4-methoxybenzenesulfonamide, also known as FP-MMB or 4'-fluoropropyl-methoxy-methanesulfonanilide, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. FP-MMB is a sulfonamide derivative that belongs to the class of synthetic cannabinoids and is structurally similar to other compounds such as JWH-018 and AM-2201.

Mechanism of Action

N-[3-(4-fluorophenyl)propyl]-4-methoxybenzenesulfonamide binds to the CB1 receptor, which is located primarily in the brain and central nervous system. This binding activates the receptor and triggers a cascade of intracellular signaling events that ultimately result in the modulation of various physiological processes. The exact mechanism by which N-[3-(4-fluorophenyl)propyl]-4-methoxybenzenesulfonamide exerts its effects is still not fully understood and is the subject of ongoing research.
Biochemical and Physiological Effects:
N-[3-(4-fluorophenyl)propyl]-4-methoxybenzenesulfonamide has been shown to have a range of biochemical and physiological effects. These include the modulation of neurotransmitter release, the regulation of ion channel activity, and the inhibition of inflammatory responses. N-[3-(4-fluorophenyl)propyl]-4-methoxybenzenesulfonamide has also been shown to have analgesic and anxiolytic effects, making it a potential candidate for the treatment of chronic pain and anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(4-fluorophenyl)propyl]-4-methoxybenzenesulfonamide in scientific research is its high potency and selectivity for the CB1 receptor. This makes it a useful tool for studying the function of the endocannabinoid system and its role in various physiological processes. However, one limitation of using N-[3-(4-fluorophenyl)propyl]-4-methoxybenzenesulfonamide is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-[3-(4-fluorophenyl)propyl]-4-methoxybenzenesulfonamide. One area of interest is the development of novel therapeutic agents that target the endocannabinoid system for the treatment of various diseases. Another area of interest is the elucidation of the exact mechanism by which N-[3-(4-fluorophenyl)propyl]-4-methoxybenzenesulfonamide exerts its effects, which could lead to the development of more selective and potent compounds. Finally, further research is needed to fully understand the potential risks and benefits of using N-[3-(4-fluorophenyl)propyl]-4-methoxybenzenesulfonamide in scientific research.

Scientific Research Applications

N-[3-(4-fluorophenyl)propyl]-4-methoxybenzenesulfonamide has been used extensively in scientific research as a tool to understand the function of the endocannabinoid system. The endocannabinoid system is a complex biological system that regulates various physiological processes such as appetite, pain sensation, mood, and memory. N-[3-(4-fluorophenyl)propyl]-4-methoxybenzenesulfonamide acts as a potent agonist of the CB1 receptor, which is a key component of the endocannabinoid system.